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Compound of Interest

Compound Name: 3-Bromo-4-chloroanisole

Cat. No.: B128993

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
3-Bromo-4-chloroanisole, a key intermediate in various synthetic applications.

Core Chemical Data

3-Bromo-4-chloroanisole is a halogenated aromatic ether widely utilized as a building block in
organic synthesis.[1][2] Its molecular structure, featuring bromine, chlorine, and a methoxy
group on a benzene ring, makes it a versatile reagent for creating more complex molecules.[1]

[2]

The fundamental molecular properties of 3-Bromo-4-chloroanisole are summarized in the
table below.
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Property Value Citations
Molecular Formula C7H6BrCIO [L12113114115]116]
Molecular Weight 221.48 g/mol [L12][31[41[5]16]
CAS Number 2732-80-1 [1112][3]

Light yellow to brown liquid or

Appearance clear, colorless to pale yellow [L11051[7]
liquid/oil
Purity = 98% (GC) [1]

Sparingly soluble in water.
- Soluble in Chloroform, slightly
Solubility _ [21[5]
soluble in Ethyl Acetate and

Methanol.

Store at room temperature in a
Storage . [1][5]
dry, sealed container.

Applications in Synthesis

3-Bromo-4-chloroanisole is a valuable intermediate in the synthesis of a range of target
molecules, primarily in the pharmaceutical and agrochemical industries.[1][2] Its utility stems
from its capacity to participate in various chemical reactions, such as nucleophilic substitution
and cross-coupling reactions, allowing for the construction of functionalized aromatic systems.

[11[2]
Key application areas include:

o Pharmaceutical Development: It serves as a precursor in the synthesis of diverse
pharmaceutical compounds, including anti-inflammatory and analgesic drugs.[1]

o Agrochemical Formulations: The compound is instrumental in developing herbicides and
fungicides, contributing to enhanced crop protection.[1][2]

e Aromatic Compound Synthesis: It is a foundational component for producing more complex
aromatic structures used in the manufacturing of dyes and pigments.[1]
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e Materials Science: There is exploratory interest in its use for synthesizing materials with
unique electronic properties.[1]

Conceptual Synthetic Workflow

While specific experimental protocols are proprietary and vary widely depending on the desired
final product, the following diagram illustrates a generalized workflow where 3-Bromo-4-
chloroanisole is used as a synthetic intermediate. This workflow represents a common logical
progression in drug discovery or materials science research.
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Click to download full resolution via product page
Caption: Generalized synthetic pathway using 3-Bromo-4-chloroanisole.

Note on Experimental Protocols: Detailed, step-by-step experimental protocols for reactions
involving 3-Bromo-4-chloroanisole are specific to the synthesis of a particular target
molecule. Researchers would develop these protocols based on the desired chemical
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transformations, such as Suzuki or Buchwald-Hartwig cross-coupling reactions, to introduce
new functional groups at the bromine or chlorine positions. These methodologies would be
found in specialized chemical literature or patents for the final compounds rather than in
general documentation for the intermediate itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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